Cas no 2138392-49-9 (2-chloro-5-(4-iodophenyl)benzoic acid)

2-Chloro-5-(4-iodophenyl)benzoic acid is a halogenated benzoic acid derivative featuring both chloro and iodo substituents on its aromatic rings. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Ullmann-type couplings, owing to the reactivity of the iodine moiety. The carboxylic acid functional group further enhances its utility by enabling derivatization into esters, amides, or other derivatives. Its well-defined structure and high purity make it suitable for pharmaceutical research, material science, and ligand design. The presence of halogen atoms also facilitates further functionalization, offering flexibility in constructing complex molecular architectures.
2-chloro-5-(4-iodophenyl)benzoic acid structure
2138392-49-9 structure
Product Name:2-chloro-5-(4-iodophenyl)benzoic acid
CAS No:2138392-49-9
MF:C13H8ClIO2
MW:358.558895111084
CID:6361948
PubChem ID:165482178
Update Time:2025-10-07

2-chloro-5-(4-iodophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(4-iodophenyl)benzoic acid
    • 2138392-49-9
    • EN300-1085816
    • Inchi: 1S/C13H8ClIO2/c14-12-6-3-9(7-11(12)13(16)17)8-1-4-10(15)5-2-8/h1-7H,(H,16,17)
    • InChI Key: MIKGMJQDHLAAFV-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 357.92575g/mol
  • Monoisotopic Mass: 357.92575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-chloro-5-(4-iodophenyl)benzoic acid

Introduction to 2-chloro-5-(4-iodophenyl)benzoic acid (CAS No. 2138392-49-9)

2-chloro-5-(4-iodophenyl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2138392-49-9, this compound represents a unique structural motif characterized by the presence of both chloro and iodine substituents on a benzoic acid backbone. The combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of 2-chloro-5-(4-iodophenyl)benzoic acid consists of a benzoic acid core substituted at the 2-position with a chlorine atom and at the 5-position with a 4-iodophenyl group. This specific arrangement of substituents enhances its reactivity and binding affinity towards various biological targets. The chlorine atom at the 2-position facilitates electrophilic aromatic substitution reactions, while the iodine substituent on the phenyl ring allows for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. These characteristics make it an attractive intermediate in synthetic chemistry.

In recent years, 2-chloro-5-(4-iodophenyl)benzoic acid has been extensively studied for its potential as an intermediate in the synthesis of pharmaceutical compounds. Its structural features are particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other therapeutic targets. The benzoic acid moiety is known to interact with hydrogen bond donors and acceptors in protein active sites, while the halogenated aromatic rings contribute to hydrophobic interactions, enhancing binding affinity.

One notable application of 2-chloro-5-(4-iodophenyl)benzoic acid is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Researchers have leveraged its reactive sites to develop molecules that selectively inhibit aberrantly activated kinases responsible for disease progression. The chlorine atom at the 2-position can be displaced by nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse pharmacophores. Similarly, the iodine substituent on the phenyl ring can be used to construct biaryl structures, which are common motifs in drug discovery.

Recent advancements in medicinal chemistry have highlighted the role of 2-chloro-5-(4-iodophenyl)benzoic acid as a key intermediate in generating novel therapeutic agents. For example, researchers have utilized this compound to synthesize benzophenone derivatives with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies as inhibitors of protein-protein interactions and modulators of transcriptional regulation. The structural flexibility provided by the chloro and iodine substituents allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are crucial for drug-like characteristics.

The synthesis of 2-chloro-5-(4-iodophenyl)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination or chlorination of benzoic acid derivatives followed by iodination at the desired position. Subsequent functional group modifications can be performed to introduce additional pharmacophoric elements. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex aryl structures from simpler building blocks. These synthetic strategies ensure high yields and purity, making 2-chloro-5-(4-iodophenyl)benzoic acid readily accessible for further derivatization.

The pharmacological profile of derivatives derived from 2-chloro-5-(4-iodophenyl)benzoic acid has been extensively evaluated in vitro and in vivo. Studies have demonstrated their potential as scaffolds for developing drugs with improved efficacy and reduced side effects compared to existing therapeutics. For instance, benzophenone-based derivatives have shown selective inhibition of kinases without significant toxicity profiles observed in animal models. These findings underscore the importance of 2-chloro-5-(4-iodophenyl)benzoic acid as a versatile building block in medicinal chemistry.

The future prospects for 2-chloro-5-(4-iodophenyl)benzoic acid are promising, with ongoing research exploring its applications beyond kinase inhibition. Emerging studies suggest its utility in developing antiviral and antibacterial agents due to its ability to interact with viral proteases and bacterial enzymes. Additionally, its structural features make it suitable for designing molecules that modulate neural pathways associated with neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's versatility ensures continued relevance in drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,2-chloro-5-(4-iodophenyl)benzoic acid (CAS No. 2138392-49-9) represents a valuable intermediate with broad applications in pharmaceutical chemistry. Its unique structural features enable diverse synthetic modifications, making it an indispensable tool for developing novel bioactive molecules. Recent research highlights its potential as a scaffold for kinase inhibitors, benzophenone derivatives, and other therapeutic agents targeting various diseases. As synthetic methodologies advance and new biological targets are identified,2-chloro-5-(4-iodophenyl)benzoic acid is poised to play an increasingly significant role in medicinal chemistry innovation.

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